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Compound of Interest

Compound Name: 1,1-Dipropoxyethane

Cat. No.: B089816 Get Quote

For laboratory professionals engaged in research, scientific discovery, and drug development,

the meticulous management of chemical waste is a cornerstone of a safe and compliant

operational environment. This guide provides comprehensive, step-by-step procedures for the

proper disposal of 1,1-Dipropoxyethane, a flammable liquid requiring careful handling to

mitigate safety risks and environmental impact. Adherence to these protocols is critical for

ensuring the well-being of laboratory personnel and upholding regulatory standards.

Immediate Safety and Handling Precautions
1,1-Dipropoxyethane is classified as a flammable liquid and vapor.[1] All handling of this

chemical should occur in a well-ventilated area, away from heat, sparks, open flames, and any

other potential ignition sources.[1] The use of personal protective equipment (PPE), including

safety glasses, chemical-resistant gloves, and a flame-retardant lab coat, is mandatory. To

prevent the buildup of static electricity, all containers and receiving equipment must be properly

grounded and bonded.[1]

Quantitative Safety Data
A summary of key quantitative data for 1,1-Dipropoxyethane is provided below for easy

reference.
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Property Value

GHS Hazard Statement H226: Flammable liquid and vapour[1]

GHS Precautionary Statement (Disposal)

P501: Dispose of contents/container to an

appropriate treatment and disposal facility in

accordance with applicable laws and

regulations, and product characteristics at time

of disposal.[1]

Molecular Formula C8H18O2[2]

Molecular Weight 146.23 g/mol [2]

Step-by-Step Disposal Protocol
The disposal of 1,1-Dipropoxyethane must be conducted through a licensed hazardous waste

disposal program. This chemical should never be disposed of down the drain or in regular

trash. The following procedure outlines the necessary steps for its safe collection and disposal.

Waste Collection and Segregation
Designated Container: Collect 1,1-Dipropoxyethane waste in a designated, compatible

container. The container should be in good condition with a secure, tightly sealing lid to

prevent the escape of flammable vapors.[3][4] If possible, use the original container,

ensuring the original label is defaced or removed and replaced with a hazardous waste label.

[5]

Avoid Mixing: Do not mix 1,1-Dipropoxyethane waste with other waste streams, especially

with incompatible chemicals such as strong acids or oxidizing agents.[3] It is best practice to

collect it in a dedicated container, although it may be combined with other non-halogenated

flammable solvents if permitted by your institution's waste management plan.[4]

Container Labeling
Immediate Labeling: As soon as waste is added, immediately affix a "Hazardous Waste"

label to the container.[4]
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Clear Identification: The label must clearly identify the contents as "Waste 1,1-
Dipropoxyethane." Avoid using chemical formulas or abbreviations.[4] Include the full

chemical name and the approximate quantity or concentration of the waste. If it is part of a

mixture, list all components.[4]

Storage of Waste
Safe Storage Location: Store the waste container in a designated, cool, and well-ventilated

satellite accumulation area.[3]

Ignition Source Prevention: Ensure the storage area is away from all sources of heat and

ignition.[3]

Segregation: Keep the flammable liquid waste segregated from incompatible materials,

particularly oxidizing agents.[4]

Arranging for Disposal
Contact EHS: Once the waste container is full (not exceeding 90% capacity to allow for

vapor expansion) or is no longer being used, arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[3][4]

Follow Institutional Procedures: Adhere to your institution's specific procedures for

requesting a waste pickup.[4]

Spill Management
In the event of a 1,1-Dipropoxyethane spill, immediate action is required:

Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure

the area is well-ventilated.

Remove Ignition Sources: Immediately remove all potential ignition sources.

Containment: Cover drains to prevent the chemical from entering waterways.[3]
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Absorption: Absorb the spill using a non-combustible, inert material such as dry lime, sand,

or soda ash.[3][6] Do not use combustible materials like paper towels to absorb the spill.[3]

Collection: Carefully collect the absorbed material and place it in a sealed, properly labeled

container for disposal as hazardous waste.[3]

Empty Container Disposal
Empty containers that previously held 1,1-Dipropoxyethane must be triple-rinsed with a

suitable solvent. The rinsate from this process must be collected and disposed of as hazardous

waste in the appropriate flammable liquid waste container.[4] After triple-rinsing and allowing it

to air dry, the container may be disposed of in the regular trash, with the label completely

defaced or removed.[4]

Operational Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of 1,1-
Dipropoxyethane.
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Workflow for 1,1-Dipropoxyethane Disposal

Emergency Procedure
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and Disposal

Spill Occurs

Follow Spill
Management Protocol

Collect spill waste

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 1,1-Dipropoxyethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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